2-n-Heptylthiocyclopent-2-en-1-one

• Molecular Formula: C12H20OS
• Molecular Weight: 212.35 g/mol
• IUPAC Name: 2-heptylsulfanylcyclopent-2-en-1-one
• InChI: InChI=1S/C12H20OS/c1-2-3-4-5-6-10-14-12-9-7-8-11(12)13/h9H,2-8,10H2,1H3
• InChI Key: XKAPTMMQRSRUKL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=CCCC1=O

Description

2-n-Heptylthiocyclopent-2-en-1-one is a useful research compound. Its molecular formula is C12H20OS and its molecular weight is 212.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopentenone (3.40 g) was oxidized in 15 ml of methanol using 4.4 ml of an aqueous solution of hydrogen peroxide and 4 ml of a 3 N aqueous solution of sodium hydroxide to afford crude 2,3-epoxycyclopentanone. To the crude product was added dropwise slowly 30 ml of a solution of 3.20 g of n-heptylmercaptan in methanol at room temperature over the course of 1.5 hours. Thirty minutes after the end of addition, the reaction mixture was concentrated under reduced pressure, and diethyl ether was added. The organic layer was washed with water, and treated in a customary manner to afford 5.21 g of a crude product. The crude product was chromatographed with cyclohexane/ethyl acetate (=8/2) to afford 2.50 g of 2-n-heptylthiocyclopent-2-en-1-one in a yield of 49%. The product had the following characteristics.